Cas no 18994-77-9 (1-(prop-2-yn-1-yl)-1H-imidazole)

• Product Name: 1-(prop-2-yn-1-yl)-1H-imidazole
• CAS No: 18994-77-9
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 1384369
• PubChem ID: 12591942
• Update Time: 2025-07-29

1-(prop-2-yn-1-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(2-propynyl)-
• 1-(2-propynyl)-imidazole
• DBD-ED
• 1-(prop-2-ynyl)-1H-imidazole
• 4-(PROP-2-YN-1-YLOXY)PYRIDINE
• 1-(Prop-2-yn-1-yl)-1H-imidazole
• 1-(prop-2-yn-1-yl)-1h-iMidazole. HCL
• 1H-Imidazole, 1-(2-propyn-1-yl)-
• SCHEMBL1245398
• 1-(2-propynyl)-1H-imidazole
• 1-(PROP-2-YN-1-YL)IMIDAZOLE
• EN300-125558
• AKOS003644550
• UGOQKSGJGCADAG-UHFFFAOYSA-N
• n-propargylimidazole
• AB25329
• 1-prop-2-ynylimidazole
• 18994-77-9
• CHEMBL4516003
• 1-prop-2-ynyl-1H-imidazole
• STL430464
• DA-08800
• 1-N-2-propynylimidazole
• BS-12912
• 1-(prop-2-yn-1-yl)-1H-imidazole

• MDL： MFCD06421422
• Inchi： 1S/C6H6N2/c1-2-4-8-5-3-7-6-8/h1,3,5-6H,4H2
• InChI Key： UGOQKSGJGCADAG-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC#C

Computed Properties

• Exact Mass: 106.053098200g/mol
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles